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Compound of Interest

Compound Name: 2-Phenylpyridine

Cat. No.: B120327

Health and Safety for 2-Phenylpyridine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of 2-Phenylpyridine (CAS No. 1008-89-5). The following sections detail the physical
and chemical properties, hazard classifications, personal protection protocols, and emergency
procedures necessary for the safe use of this compound in a laboratory setting. All quantitative
data is summarized in structured tables for ease of reference, and detailed procedural
workflows are visualized using diagrams.

Physicochemical and Hazard Data

A summary of the key physical, chemical, and hazard properties of 2-Phenylpyridine is
presented below. This data is essential for understanding its behavior and potential risks.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C11HoN [1112]
Molar Mass 155.20 g/mol [11[2][3]
Appearance Colorless or yellow liquid/oil [11[2]
Boiling Point 268-270 °C [4115]
Density 1.086 g/mL at 25 °C [41[5]
Flash Point 110 °C (230 °F) - closed cup [415]
Refractive Index n20/D 1.623 [4115]
Vapor Pressure 0.0028 mmHg [1]
Solubility in Water Low [2]

Table 2: Hazard Identification and Classification

Hazard

Classification

Source

GHS Pictogram

Warning

[11(31[4]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[11(31[4]

P261, P264, P271, P280,

Precautionary Statements P302+P352, [41[6]
P305+P351+P338
Signal Word Warning [4]

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT
SE 3

[4]

Target Organs

Respiratory system, eyes, skin.

[417]

Table 3: Toxicological Data
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Parameter Value Source

No acute toxicity information is
o available for this product. The
Acute Toxicity ) ] ) [8][9]
toxicological properties have

not been fully investigated.

LD50/LC50 Data not available. [9]

It is critical to note the lack of comprehensive toxicological data. Therefore, 2-Phenylpyridine
should be handled as a potentially hazardous substance, and exposure should be minimized.

Experimental Protocols

The following protocols provide detailed methodologies for the safe handling, storage, and
disposal of 2-Phenylpyridine, as well as procedures for spill management.

Safe Handling and Storage Protocol

e Engineering Controls: All work with 2-Phenylpyridine must be conducted in a well-ventilated
chemical fume hood.[8][9] Ensure that an eyewash station and safety shower are readily

accessible.[8]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or a face shield (EN 166).[8][9]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[6][9]
Gloves must be inspected prior to use.[6]

o Skin and Body Protection: Wear a lab coat.[9] For larger quantities or tasks with a higher
risk of splashing, a chemical apron and additional protective clothing may be necessary.[9]

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate,
use a NIOSH or European Standard EN 149 approved respirator with an appropriate
cartridge for organic vapors.[9] A dust mask (type N95) may be suitable for handling small
guantities of solids if aerosolization is possible.[4]
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e Handling Procedures:

o

Avoid contact with skin, eyes, and clothing.[9]

[¢]

Avoid breathing dust, vapor, mist, or gas.[9]

[¢]

Wash hands thoroughly after handling.[8][10]

[e]

Keep containers tightly closed when not in use.[8][9]
e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[9][11]

o Keep the container tightly closed.[8][9]

o Store in a locked-up location.[8][10]

Spill Cleanup Protocol

This protocol outlines the steps for managing a minor chemical spill of 2-Phenylpyridine. For
major spills, evacuate the area and contact emergency services.

e Immediate Actions:
o Alert personnel in the immediate area.

o If the substance is volatile, close the laboratory door and increase ventilation through the
fume hood.[8]

o Eliminate all ignition sources.

o Personal Protective Equipment: Don the appropriate PPE as described in section 2.1 before
approaching the spill.

e Containment:
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o For liquid spills, create a dike around the spill using an inert absorbent material such as
vermiculite, dry sand, or commercial sorbent pads.[8][9]

o Work from the outside of the spill inwards to prevent spreading.[8]

Absorption and Neutralization:
o Cover the spill with an inert absorbent material.[9]

o Allow the material to be fully absorbed.

Collection and Disposal:

o Carefully scoop up the absorbent material and place it into a labeled, sealable hazardous
waste container.[8][9]

o Do not use paper towels for initial absorption as this may increase evaporation.[4]

Decontamination:

o Clean the spill area with soap and water.[12]

o Place all contaminated cleaning materials into the hazardous waste container.

Waste Disposal: Seal the waste container and arrange for disposal through your institution's
Environmental Health and Safety (EHS) department.[9][11]

Waste Disposal Protocol

o Waste Segregation: Do not mix 2-Phenylpyridine waste with other incompatible waste
streams.[11]

o Container: Collect waste in a designated, compatible, and clearly labeled hazardous waste
container.[11]

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
Phenylpyridine," the associated hazards (Irritant), and the date of accumulation.[11]
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o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area.[11]

» Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of
the hazardous waste.[11]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 2-Phenylpyridine.
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Safe Handling Workflow for 2-Phenylpyridine.
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Emergency Spill Response Workflow for 2-Phenylpyridine.
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First Aid Measures

In case of exposure to 2-Phenylpyridine, follow these first aid measures and seek medical

attention.

Table 4: First Aid E |

Exposure Route Procedure

Source

Move the person to fresh air. If
not breathing, give artificial
) respiration. If breathing is
Inhalation - )
difficult, give oxygen. Get
medical attention if symptoms

appear.

[8]19]

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing contaminated
clothing and shoes. Get
medical attention if irritation

develops or persists.

[8]19]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Eye Contact .
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention.

[8](9]

Do NOT induce vomiting.
Wash mouth out with water.

Ingestion Never give anything by mouth

to an unconscious person. Get

immediate medical attention.

[71°]

© 2025 BenchChem. All rights reserved. 9/12

Tech Support


https://www.benchchem.com/product/b120327?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Phenylpyridine_d9_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
http://orgsyn.org/demo.aspx?prep=cv2p0517
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Phenylpyridine_d9_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
http://orgsyn.org/demo.aspx?prep=cv2p0517
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Phenylpyridine_d9_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
http://orgsyn.org/demo.aspx?prep=cv2p0517
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
http://orgsyn.org/demo.aspx?prep=cv2p0517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire Fighting Measures

Aspect Information Source

Water spray, carbon dioxide
Suitable Extinguishing Media (COy2), dry chemical, or [819]

chemical foam.

Unsuitable Extinguishing Do not use a water jet, as this

Media will spread the fire.

May produce hazardous
decomposition products

Specific Hazards including nitrogen oxides [8]
(NOx), carbon monoxide (CO),
and carbon dioxide (COz).

Wear a self-contained
breathing apparatus (SCBA) in
] ] pressure-demand,
Protective Equipment [819]
MSHA/NIOSH (approved or
equivalent), and full protective

gear.

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a comprehensive risk assessment and adherence to institutional safety
protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for 2-Phenylpyridine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [health and safety information for handling 2-
Phenylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120327#health-and-safety-information-for-handling-
2-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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